Triarachidin
Triarachidin
TG(20:0/20:0/20:0), also known as tag(60:0) or tracylglycerol(60:0), belongs to the class of organic compounds known as triacylglycerols. These are glycerides consisting of three fatty acid chains covalently bonded to a glycerol molecule through ester linkages. Thus, TG(20:0/20:0/20:0) is considered to be a triradylglycerol lipid molecule. TG(20:0/20:0/20:0) is considered to be a practically insoluble (in water) and relatively neutral molecule. TG(20:0/20:0/20:0) has been found in human adipose tissue tissue, and has also been primarily detected in blood. Within the cell, TG(20:0/20:0/20:0) is primarily located in the membrane (predicted from logP) and adiposome. TG(20:0/20:0/20:0) can be biosynthesized from DG(20:0/20:0/0:0) and eicosanoyl-CoA; which is catalyzed by the enzyme diacylglycerol O-acyltransferase. In humans, TG(20:0/20:0/20:0) is involved in the metabolic disorder called de novo triacylglycerol biosynthesis TG(20:0/20:0/20:0) pathway.
Brand Name:
Vulcanchem
CAS No.:
620-64-4
VCID:
VC0052973
InChI:
InChI=1S/C63H122O6/c1-4-7-10-13-16-19-22-25-28-31-34-37-40-43-46-49-52-55-61(64)67-58-60(69-63(66)57-54-51-48-45-42-39-36-33-30-27-24-21-18-15-12-9-6-3)59-68-62(65)56-53-50-47-44-41-38-35-32-29-26-23-20-17-14-11-8-5-2/h60H,4-59H2,1-3H3
SMILES:
CCCCCCCCCCCCCCCCCCCC(=O)OCC(COC(=O)CCCCCCCCCCCCCCCCCCC)OC(=O)CCCCCCCCCCCCCCCCCCC
Molecular Formula:
C63H122O6
Molecular Weight:
975.6 g/mol
Triarachidin
CAS No.: 620-64-4
Reference Standards
VCID: VC0052973
Molecular Formula: C63H122O6
Molecular Weight: 975.6 g/mol
| CAS No. | 620-64-4 |
|---|---|
| Product Name | Triarachidin |
| Molecular Formula | C63H122O6 |
| Molecular Weight | 975.6 g/mol |
| IUPAC Name | 2,3-di(icosanoyloxy)propyl icosanoate |
| Standard InChI | InChI=1S/C63H122O6/c1-4-7-10-13-16-19-22-25-28-31-34-37-40-43-46-49-52-55-61(64)67-58-60(69-63(66)57-54-51-48-45-42-39-36-33-30-27-24-21-18-15-12-9-6-3)59-68-62(65)56-53-50-47-44-41-38-35-32-29-26-23-20-17-14-11-8-5-2/h60H,4-59H2,1-3H3 |
| Standard InChIKey | KCVWRCXEUJUXIG-UHFFFAOYSA-N |
| SMILES | CCCCCCCCCCCCCCCCCCCC(=O)OCC(COC(=O)CCCCCCCCCCCCCCCCCCC)OC(=O)CCCCCCCCCCCCCCCCCCC |
| Canonical SMILES | CCCCCCCCCCCCCCCCCCCC(=O)OCC(COC(=O)CCCCCCCCCCCCCCCCCCC)OC(=O)CCCCCCCCCCCCCCCCCCC |
| Physical Description | Solid |
| Description | TG(20:0/20:0/20:0), also known as tag(60:0) or tracylglycerol(60:0), belongs to the class of organic compounds known as triacylglycerols. These are glycerides consisting of three fatty acid chains covalently bonded to a glycerol molecule through ester linkages. Thus, TG(20:0/20:0/20:0) is considered to be a triradylglycerol lipid molecule. TG(20:0/20:0/20:0) is considered to be a practically insoluble (in water) and relatively neutral molecule. TG(20:0/20:0/20:0) has been found in human adipose tissue tissue, and has also been primarily detected in blood. Within the cell, TG(20:0/20:0/20:0) is primarily located in the membrane (predicted from logP) and adiposome. TG(20:0/20:0/20:0) can be biosynthesized from DG(20:0/20:0/0:0) and eicosanoyl-CoA; which is catalyzed by the enzyme diacylglycerol O-acyltransferase. In humans, TG(20:0/20:0/20:0) is involved in the metabolic disorder called de novo triacylglycerol biosynthesis TG(20:0/20:0/20:0) pathway. |
| Synonyms | Tri-eicosanoin; Dynasan 120; Triarachidoylglycerol; Triarachin |
| PubChem Compound | 522017 |
| Last Modified | Nov 11 2021 |
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